![molecular formula C21H22N6O B2356004 3-[[1-(2-Methylpyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-yl]methyl]quinazolin-4-one CAS No. 2380192-66-3](/img/structure/B2356004.png)
3-[[1-(2-Methylpyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-yl]methyl]quinazolin-4-one
Description
The compound “3-[[1-(2-Methylpyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-yl]methyl]quinazolin-4-one” is a complex organic molecule. It is related to the class of compounds known as pyrazolo[1,5-a]pyrazines . The molecule has a molecular weight of 276.17 .
Synthesis Analysis
The synthesis of related compounds involves palladium-catalyzed carbonylation of 4-chloropyrazolo[1,5-a]-pyrazines at elevated pressure . The process also involves the conversion of nitrile intermediates to the corresponding amidoximes and amidines .Molecular Structure Analysis
The InChI code for a related compound, 1-(2-methylpyrazolo[1,5-a]pyrazin-4-yl)azetidin-3-amine dihydrochloride, is 1S/C10H13N5.2ClH/c1-7-4-9-10(14-5-8(11)6-14)12-2-3-15(9)13-7;;/h2-4,8H,5-6,11H2,1H3;2*1H . This provides a detailed description of the molecule’s structure.Chemical Reactions Analysis
The chemical reactions involving these types of compounds are complex and can involve multiple steps. For example, cyclocondensation of the obtained amidoximes with trifluoroacetic anhydride or ethyl chloroformate and amidines with acetoacetate or ethyl ethoxymethylidenemalonate were used to synthesize new 4-(1,2,4-oxadiazolyl)- and 4-(pyrimidin-2-yl)-substituted pyrazolo[1,5-a]pyrazines .Physical And Chemical Properties Analysis
The compound is a solid at room temperature .Safety And Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
Future Directions
The future directions for this compound and related compounds could involve further exploration of their potential as biologically active substances. Their tunable photophysical properties make them strategic compounds for optical applications . They could also be used in the design of new solid-state emitters .
properties
IUPAC Name |
3-[[1-(2-methylpyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-yl]methyl]quinazolin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N6O/c1-15-12-19-20(22-8-11-27(19)24-15)25-9-6-16(7-10-25)13-26-14-23-18-5-3-2-4-17(18)21(26)28/h2-5,8,11-12,14,16H,6-7,9-10,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQEXXJCDXULIEN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C=CN=C(C2=C1)N3CCC(CC3)CN4C=NC5=CC=CC=C5C4=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N6O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[[1-(2-Methylpyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-yl]methyl]quinazolin-4-one | |
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